Cas no 1152936-74-7 (4-(hydrazinylmethyl)-1,3,5-trimethyl-1H-pyrazole)

• Product Name: 4-(hydrazinylmethyl)-1,3,5-trimethyl-1H-pyrazole
• CAS No: 1152936-74-7
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• MDL: MFCD11168098
• CID: 5186345
• PubChem ID: 28742867
• Update Time: 2025-05-28

4-(hydrazinylmethyl)-1,3,5-trimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-(hydrazinylmethyl)-1,3,5-trimethyl-
• 4-(hydrazinylmethyl)-1,3,5-trimethyl-1H-pyrazole

• MDL： MFCD11168098
• Inchi： 1S/C7H14N4/c1-5-7(4-9-8)6(2)11(3)10-5/h9H,4,8H2,1-3H3
• InChI Key： RKUHJOGDLRBHML-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(CNN)C(C)=N1

Additional information on 4-(hydrazinylmethyl)-1,3,5-trimethyl-1H-pyrazole

Comprehensive Overview of 4-(hydrazinylmethyl)-1,3,5-trimethyl-1H-pyrazole (CAS No. 1152936-74-7)

4-(hydrazinylmethyl)-1,3,5-trimethyl-1H-pyrazole (CAS No. 1152936-74-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique hydrazinylmethyl functional group, which contributes to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in drug discovery and material science. The compound's CAS number 1152936-74-7 serves as a critical identifier for regulatory and commercial purposes, ensuring precise communication across global scientific communities.

The growing demand for pyrazole-based compounds like 4-(hydrazinylmethyl)-1,3,5-trimethyl-1H-pyrazole is driven by their versatility in medicinal chemistry. Recent studies highlight their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. This aligns with current trends in personalized medicine and targeted therapy, where researchers seek novel scaffolds to address drug resistance. The compound's hydrazine moiety also makes it valuable for designing prodrugs, a hot topic in drug delivery optimization discussions.

From a synthetic chemistry perspective, CAS 1152936-74-7 offers interesting possibilities for heterocyclic compound development. Its three methyl groups provide steric control in reactions, while the hydrazinylmethyl side chain enables diverse derivatization. These features are particularly relevant for scientists exploring click chemistry applications or developing bioconjugation probes. The compound's stability profile makes it suitable for various reaction conditions, a frequently searched topic in organic synthesis forums.

Analytical characterization of 4-(hydrazinylmethyl)-1,3,5-trimethyl-1H-pyrazole typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis - all common search terms among quality control professionals. The compound's solubility in polar organic solvents facilitates its use in high-throughput screening platforms, addressing the pharmaceutical industry's need for rapid compound evaluation. Recent patent literature suggests growing interest in its application for crop protection formulations, though detailed mechanisms remain proprietary.

Storage and handling of 1152936-74-7 require standard laboratory precautions for hydrazine-containing compounds. Suppliers typically recommend protection from moisture and oxidation, reflecting user concerns about compound stability and shelf life extension. The material's structure-activity relationship (SAR) continues to be explored, particularly how the trimethylpyrazole core influences biological activity - a subject of numerous QSAR studies and molecular modeling inquiries.

Market analysts note increasing procurement of 4-(hydrazinylmethyl)-1,3,5-trimethyl-1H-pyrazole by contract research organizations (CROs) working on fragment-based drug discovery. Its moderate molecular weight (155.2 g/mol) and balanced lipophilicity make it attractive for lead compound optimization - key phrases in current medicinal chemistry literature. The compound's price and availability data are frequently searched by procurement specialists comparing bulk chemical suppliers.

Environmental and safety assessments of CAS 1152936-74-7 follow standard protocols for research chemicals. While not classified as hazardous under current regulations, proper laboratory waste management procedures apply - a concern frequently raised in EHS (Environment, Health and Safety) discussions. The compound's biodegradability profile remains an active research area, particularly for potential green chemistry applications.

Future research directions for 4-(hydrazinylmethyl)-1,3,5-trimethyl-1H-pyrazole may explore its coordination chemistry with transition metals, given the growing interest in metal-organic frameworks (MOFs) and catalytic systems. Its potential as a ligand in asymmetric synthesis could also be investigated, addressing the pharmaceutical industry's demand for chiral building blocks. These applications align with trending searches for sustainable chemical processes and atom-efficient reactions.